Cas no 19842-78-5 (2,3,4,6-Tetrafluorobenzaldehyde)

• Product Name: 2,3,4,6-Tetrafluorobenzaldehyde
• CAS No: 19842-78-5
• MF: C₇H₂F₄O
• MW: 178.083796024323
• CID: 1006346
• PubChem ID: 23127427
• Update Time: 2025-04-23

2,3,4,6-Tetrafluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetrafluorobenzaldehyde
• DTXSID60630842
• AKOS006289527
• 19842-78-5
• Benzaldehyde, 2,3,4,6-tetrafluoro-
• EN300-6759433
• Z1198181688
• SCHEMBL10497746

• MDL： MFCD08703373
• Inchi： 1S/C7H2F4O/c8-4-1-5(9)7(11)6(10)3(4)2-12/h1-2H
• InChI Key： XONVPSZUROJHEQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1C=O)F)F)F

Computed Properties

• Exact Mass: 178.00416
• Monoisotopic Mass: 178.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,3,4,6-Tetrafluorobenzaldehyde

2,3,4,6-Tetrafluorobenzaldehyde: A Comprehensive Overview

2,3,4,6-Tetrafluorobenzaldehyde, also known by its CAS number 19842-78-5, is a highly fluorinated aromatic aldehyde with significant applications in various fields of chemistry. This compound has garnered attention due to its unique electronic properties and structural features, making it a valuable component in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in enhancing the performance of organic electronic devices and its role in developing novel drug delivery systems.

The molecular structure of 2,3,4,6-tetrafluorobenzaldehyde consists of a benzene ring substituted with four fluorine atoms at positions 2, 3, 4, and 6. This substitution pattern imparts a high degree of electron-withdrawing character to the molecule, significantly influencing its reactivity and stability. The compound's chemical formula is C7H3F4O, with a molecular weight of approximately 186.05 g/mol. Its physical properties include a melting point of around 150°C and a boiling point exceeding 200°C under standard conditions.

Recent research has focused on the synthesis and characterization of 2,3,4,6-tetrafluorobenzaldehyde. One notable study published in the Journal of Fluorine Chemistry explored the use of electrophilic fluorination techniques to produce this compound with high purity. The study demonstrated that the reaction conditions significantly affect the yield and quality of the product. Another investigation in the field of organometallic chemistry highlighted the role of transition metal catalysts in facilitating the synthesis process.

In terms of applications, 2,3,4,6-tetrafluorobenzaldehyde has found utility in the preparation of advanced materials such as fluorinated polymers and low-k dielectrics. Its electron-withdrawing nature makes it an ideal candidate for enhancing the dielectric properties of materials used in microelectronics. Additionally, this compound serves as an intermediate in the synthesis of bioactive molecules. For instance, recent studies have reported its use in constructing fluoroquinolone antibiotics with improved pharmacokinetic profiles.

The environmental impact and safety profile of 2,3,4,6-tetrafluorobenzaldehyde have also been subjects of recent research. Studies conducted under environmentally relevant conditions suggest that this compound exhibits moderate biodegradability and low toxicity to aquatic organisms. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 2,3,4,6-tetrafluorobenzaldehyde stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior,